Cas no 383134-75-6 (Benzeneacetic acid,4-ethoxy-3-ethyl-)

Benzeneacetic acid,4-ethoxy-3-ethyl- structure
383134-75-6 structure
Product Name:Benzeneacetic acid,4-ethoxy-3-ethyl-
CAS No:383134-75-6
MF:C12H16O3
MW:208.253643989563
CID:298517
Update Time:2024-01-27

Benzeneacetic acid,4-ethoxy-3-ethyl- Chemical and Physical Properties

Names and Identifiers

    • Benzeneacetic acid,4-ethoxy-3-ethyl-
    • Benzeneacetic acid, 4-ethoxy-3-ethyl- (9CI)
    • Benzeneacetic acid, 4-ethoxy-3-ethyl-
    • Inchi: 1S/C12H16O3/c1-3-10-7-9(8-12(13)14)5-6-11(10)15-4-2/h5-7H,3-4,8H2,1-2H3,(H,13,14)
    • InChI Key: OZHMZRNUNFIPBL-UHFFFAOYSA-N
    • SMILES: C1(CC(O)=O)=CC=C(OCC)C(CC)=C1

Computed Properties

  • Exact Mass: 208.10998
  • Monoisotopic Mass: 208.11
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 5
  • Complexity: 203
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0

Experimental Properties

  • Density: 1.094±0.06 g/cm3(Predicted)
  • Boiling Point: 334.8±27.0 °C(Predicted)
  • PSA: 46.53
  • pka: 4.46±0.10(Predicted)
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